Cas no 53855-47-3 (Ethyl 2-methyl-1H-indole-3-carboxylate)

Ethyl 2-methyl-1H-indole-3-carboxylate is a versatile indole derivative widely used in organic synthesis and pharmaceutical research. This compound serves as a key intermediate in the preparation of biologically active molecules, including heterocyclic compounds and indole-based pharmaceuticals. Its ester functionality and methyl substitution at the 2-position enhance reactivity, enabling selective modifications for tailored applications. The indole core structure contributes to its utility in medicinal chemistry, particularly in the development of potential therapeutic agents. With high purity and stability, this compound is suitable for rigorous synthetic workflows. Its well-defined chemical properties make it a reliable choice for researchers in drug discovery and fine chemical synthesis.
Ethyl 2-methyl-1H-indole-3-carboxylate structure
53855-47-3 structure
Product Name:Ethyl 2-methyl-1H-indole-3-carboxylate
CAS No:53855-47-3
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD07776235
CID:367283
PubChem ID:24873445
Update Time:2025-05-27

Ethyl 2-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-methyl-1H-indole-3-carboxylate
    • 1H-Indole-3-carboxylicacid, 2-methyl-, ethyl ester
    • 2-Methylindole-3-carboxylic acid ethyl ester
    • ETHYL 2-METHYL-2,3-DIHYDRO-INDOLE-3-CARBOXYLATE
    • Ethyl 2-Methylindole-3-Carboxylate
    • Ethyl 2-methyl-3-indolecarboxylate
    • 2-methyl-1H-indole-3-carboxylic acid ethyl ester
    • Ethyl 2-methyl-indole-3-carboxylate
    • PubChem7244
    • 2-methyl-3-carbethoxyindole
    • ARONIS24478
    • ICXKIKDXKRONLF-UHFFFAOYSA-N
    • KUC108715N
    • STL356021
    • BBL023477
    • ZB013166
    • AK146092
    • Ethy
    • A829799
    • Ethyl 2-methylindole-3-carboxylate, 99%
    • GEO-03725
    • CS-W022663
    • DTXSID00399027
    • SY115336
    • MFCD01863674
    • ethyl 2-methylindoline-3-carboxylate
    • AKOS000441637
    • InChI=1/C12H13NO2/c1-3-15-12(14)11-8(2)13-10-7-5-4-6-9(10)11/h4-7,13H,3H2,1-2H
    • 53855-47-3
    • SCHEMBL2885446
    • DS-8459
    • FT-0652004
    • KSC-27-002
    • DB-360400
    • MDL: MFCD07776235
    • Inchi: 1S/C12H13NO2/c1-3-15-12(14)11-8(2)13-10-7-5-4-6-9(10)11/h4-7,13H,3H2,1-2H3
    • InChI Key: ICXKIKDXKRONLF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Color/Form: solid
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 134-136 °C (lit.)
  • Boiling Point: 344.1±22.0 °C at 760 mmHg
  • Flash Point: 161.9±22.3 °C
  • Refractive Index: 1.609
  • PSA: 42.09000
  • LogP: 2.65300
  • Solubility: Not available
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-methyl-1H-indole-3-carboxylate Security Information

Ethyl 2-methyl-1H-indole-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 2-methyl-1H-indole-3-carboxylate Production Method

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